Cas no 147402-52-6 (Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-)

• Product Name: Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
• CAS No: 147402-52-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 173407
• PubChem ID: 10057702
• Update Time: 2025-04-19

Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
• Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl- (9CI)
• Abbott-79814
• (S)-3-Methyl-5-(pyrrolidin-2-yl)isoxazole
• A 79814
• 3-Methyl-5-(2S)-2-pyrrolidinylisoxazole
• Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
• UNII-58C4C6VV89
• CHEMBL10096
• 58C4C6VV89
• (s)-2-(3-methylisoxazol-5-yl)pyrrolidine
• 3-methyl-5-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
• 147402-52-6
• SCHEMBL3853785

• Inchi： 1S/C8H12N2O/c1-6-5-8(11-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3/t7-/m0/s1
• InChI Key： PJMAXCRZQLWZFH-ZETCQYMHSA-N
• SMILES： O1C(=CC(C)=N1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06